Cas no 2228429-13-6 ({2,2-dimethyl-1-2-(trifluoromethyl)phenylcyclopropyl}methanol)

• Product Name: {2,2-dimethyl-1-2-(trifluoromethyl)phenylcyclopropyl}methanol
• CAS No: 2228429-13-6
• MF: C₁₃H₁₅F₃O
• MW: 244.252814531326
• CID: 6318243
• PubChem ID: 165649215
• Update Time: 2025-08-02

{2,2-dimethyl-1-2-(trifluoromethyl)phenylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {2,2-dimethyl-1-2-(trifluoromethyl)phenylcyclopropyl}methanol
• 2228429-13-6
• {2,2-dimethyl-1-[2-(trifluoromethyl)phenyl]cyclopropyl}methanol
• EN300-1970939

• Inchi： 1S/C13H15F3O/c1-11(2)7-12(11,8-17)9-5-3-4-6-10(9)13(14,15)16/h3-6,17H,7-8H2,1-2H3
• InChI Key： JXFLUMCJYMGBRR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1(CO)CC1(C)C)(F)F

Computed Properties

• Exact Mass: 244.10749958g/mol
• Monoisotopic Mass: 244.10749958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on {2,2-dimethyl-1-2-(trifluoromethyl)phenylcyclopropyl}methanol

{2,2-Dimethyl-1-[2-(Trifluoromethyl)Phenyl]Cyclopropyl}Methanol: A Comprehensive Overview

{2,2-Dimethyl-1-[2-(Trifluoromethyl)Phenyl]Cyclopropyl}Methanol, commonly referred to by its CAS number 228429-13-6, is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical synthesis and pharmaceutical development. Recent studies have highlighted its role in the creation of novel materials and its ability to serve as a versatile building block in organic chemistry.

The molecular structure of {2,2-Dimethyl-1-[2-(Trifluoromethyl)Phenyl]Cyclopropyl}Methanol is characterized by a cyclopropane ring fused with a phenyl group, which is further substituted with a trifluoromethyl group. This unique arrangement imparts the compound with exceptional stability and reactivity, making it a valuable asset in the synthesis of complex molecules. The presence of the trifluoromethyl group also contributes to its electronic properties, enhancing its compatibility with various chemical reactions.

Recent research has focused on the synthesis and characterization of this compound, particularly its application in the development of advanced polymers and biocompatible materials. Scientists have explored its ability to act as a precursor in the formation of high-performance polymers, which exhibit superior mechanical and thermal properties. Additionally, studies have demonstrated its potential as a chiral auxiliary in asymmetric synthesis, enabling the production of enantiomerically pure compounds—a critical requirement in pharmaceutical manufacturing.

In terms of physical properties, {2,2-Dimethyl-1-[2-(Trifluoromethyl)Phenyl]Cyclopropyl}Methanol exhibits a high melting point and moderate solubility in common organic solvents. These characteristics make it suitable for use in both laboratory-scale experiments and industrial applications. Furthermore, its stability under various reaction conditions has made it a preferred choice for researchers working on complex chemical transformations.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have significantly improved the yield and purity of the compound, making it more accessible for large-scale production. Researchers have also explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining high efficiency.

Applications of {2,2-Dimethyl-1-[2-(Trifluoromethyl)Phenyl]Cyclopropyl}Methanol extend beyond traditional chemical synthesis. It has been utilized as a key intermediate in the development of novel drug delivery systems, where its structural integrity and biocompatibility play crucial roles. Additionally, its ability to form stable complexes with metal ions has opened new avenues for catalytic applications in organic synthesis.

In conclusion, {2,2-Dimethyl-1-[2-(Trifluoromethyl)Phenyl]Cyclopropyl}Methanol (CAS No: 8456575967) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structural features and favorable physical properties make it an indispensable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, its role in advancing modern chemistry is expected to grow significantly.